Cas no 2611-03-2 (2-chlorocyclopentene-1-carbaldehyde)

• Product name: 2-chlorocyclopentene-1-carbaldehyde
• CAS No: 2611-03-2
• MF: C₆H₇ClO
• MW: 130.572180986404
• MDL: MFCD12910753
• CID: 1425275
• PubChem ID: 12389970

2-chlorocyclopentene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chlorocyclopentene-1-carbaldehyde
• 2-chlorocyclopentene-1-carboxaldehyde
• 2-chloro 1-cyclopentene 1-carboxaldehyde
• 2-CHLOROCYCLOPENT-1-ENECARBALDEHYDE
• 2-chlorocyclopent-1-ene-carbaldehyde
• 2-chlor-1-cyclopenten-1-carbaldehyd
• 2-chlorocyclopent-1-enecarboxaldehyde
• 2-chlorocyclopent-1-ene-1-carbaldehyde
• 2-chlorocyclopentene-1-carboxaldehyde; 2-chloro 1-cyclopentene 1-carboxaldehyde; 2-CHLOROCYCLOPENT-1-ENECARBALDEHYDE; 2-chlorocyclopent-1-ene-carbaldehyde; 2-chlor-1-cyclopenten-1-carbaldehyd; 2-chlorocyclopent-1-enecarboxaldehyde; 2-chlorocyclopent-1-enecarbaldehyde; 2-chlorocyclopent-1-ene-1-carbaldehyde;
• 2611-03-2
• 2-chloro-1-cyclopentenecarbaldehyde
• UJULZCJPGRVEEO-UHFFFAOYSA-N
• 2-chloro-1-formylcyclopent-1-ene
• 2-chloro-1-formyl-1-cyclopentene
• DTXSID40495971
• CAA61103
• MFCD12910753
• AKOS022504509
• SY264303
• SCHEMBL2531922
• CS-0450198
• 1-Cyclopentene-1-carboxaldehyde, 2-chloro-

• MDL： MFCD12910753
• Inchi： InChI=1S/C6H7ClO/c7-6-3-1-2-5(6)4-8/h4H,1-3H2
• InChI Key： UJULZCJPGRVEEO-UHFFFAOYSA-N
• SMILES： C1CC(=C(C1)Cl)C=O

Computed Properties

• Exact Mass: 130.01861
• Monoisotopic Mass: 130.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 1.86210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides